Cas no 83634-86-0 (1-PROPANESULFONIC ACID, 3-(DIMETHYLAMINO)-, BUTYL ESTER)

• Product Name: 1-PROPANESULFONIC ACID, 3-(DIMETHYLAMINO)-, BUTYL ESTER
• CAS No: 83634-86-0
• MF: C₉H₂₁NO₃S
• MW: 223.332941770554
• CID: 3207753
• PubChem ID: 15577568
• Update Time: 2025-04-21

1-PROPANESULFONIC ACID, 3-(DIMETHYLAMINO)-, BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-PROPANESULFONIC ACID, 3-(DIMETHYLAMINO)-, BUTYL ESTER
• Butyl 3-(dimethylamino)-1-propanesulfonate
• DTXSID801265629
• 83634-86-0

• Inchi： 1S/C9H21NO3S/c1-4-5-8-13-14(11,12)9-6-7-10(2)3/h4-9H2,1-3H3
• InChI Key： YGAHJXBQTYVWDE-UHFFFAOYSA-N
• SMILES： S(CCCN(C)C)(=O)(=O)OCCCC

Computed Properties

• Exact Mass: 223.12421471Da
• Monoisotopic Mass: 223.12421471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų